(2S)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine

• IUPAC Name: (2S)-2-(6-fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine
• InChI: InChI=1S/C11H14FNO2/c1-7(4-13)10-3-9(12)2-8-5-14-6-15-11(8)10/h2-3,7H,4-6,13H2,1H3/t7-/m1/s1
• InChI Key: PXERNAPNSAGZMM-SSDOTTSWSA-N
• Canonical SMILES: CC(CN)C1=CC(=CC2=C1OCOC2)F
• Isomeric SMILES: C[C@H](CN)C1=CC(=CC2=C1OCOC2)F
• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23 g/mol

Description

(2S)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This molecule is also known as FDBA, and it is a derivative of benzodioxane. FDBA has been studied for its potential use as a pharmacological agent due to its unique chemical structure.

Mechanism of Action

The mechanism of action of FDBA is not fully understood, but it is believed to involve the modulation of the serotonin system in the brain. FDBA has been shown to act as a partial agonist at the 5-HT2A receptor, which may lead to changes in the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
FDBA has been shown to have a range of biochemical and physiological effects. In animal studies, FDBA has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its potential antidepressant and anxiolytic effects. FDBA has also been shown to have anti-inflammatory effects in vitro, which may have implications for its potential use in treating inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using FDBA in lab experiments is its unique chemical structure, which may allow for the development of new pharmacological agents with specific properties. However, one limitation is that the mechanism of action of FDBA is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several potential future directions for research on FDBA. One area of interest is the development of new pharmacological agents based on the structure of FDBA. Another area of interest is the investigation of the potential therapeutic applications of FDBA in treating mood and anxiety disorders, as well as inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of FDBA and its potential interactions with other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of FDBA can be achieved through several methods. One of the most common methods involves the reaction of 6-fluoro-4H-1,3-benzodioxin-8-ol with (S)-propane-1,2-diamine in the presence of a catalyst. This reaction leads to the formation of FDBA as a white solid.

Scientific Research Applications

FDBA has been studied for its potential applications in various fields, including pharmacology, neuroscience, and chemical biology. In pharmacology, FDBA has been investigated as a potential drug candidate due to its ability to interact with certain receptors in the brain. FDBA has been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in regulating mood, cognition, and perception.